5-(2,3-Dichlorophenyl)-3-fluorophenol, 95%

• IUPAC Name: 3-(2,3-dichlorophenyl)-5-fluorophenol
• InChI: InChI=1S/C12H7Cl2FO/c13-11-3-1-2-10(12(11)14)7-4-8(15)6-9(16)5-7/h1-6,16H
• InChI Key: SZLHMSODJYRLIR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)C2=CC(=CC(=C2)F)O
• Molecular Formula: C12H7Cl2FO
• DSSTOX Substance ID: DTXSID90684439
• Molecular Weight: 257.08 g/mol
• CAS RN: 1261923-94-7

Description

5-(2,3-Dichlorophenyl)-3-fluorophenol, or 5-DFP, is a synthetic compound with a wide range of applications in scientific research. It is used in a variety of laboratory experiments and is known to have a number of biochemical and physiological effects.

Mechanism of Action

5-DFP has a number of biochemical and physiological effects. It is known to act as an inhibitor of the enzyme cytochrome P450, which is involved in the metabolism of drugs and other compounds. It is also known to bind to the estrogen receptor and act as an antagonist of the receptor, which can lead to a decrease in the activity of the receptor.
Biochemical and Physiological Effects
5-DFP has a number of biochemical and physiological effects. It has been shown to inhibit the enzyme cytochrome P450, which can lead to an increase in the levels of drugs and other compounds in the body. It has also been shown to act as an antagonist of the estrogen receptor, which can lead to a decrease in the activity of the receptor. In addition, 5-DFP has been shown to have anti-inflammatory and anti-tumor effects.

Advantages and Limitations for Lab Experiments

The use of 5-DFP in laboratory experiments has a number of advantages. It is a relatively inexpensive compound and can be easily synthesized in the laboratory. It is also a relatively stable compound and can be stored for long periods of time without significant degradation. However, the use of 5-DFP in laboratory experiments also has some limitations. It has a relatively low solubility in water and is not very soluble in organic solvents, which can make it difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for the use of 5-DFP in scientific research. It could be used in the study of drug metabolism, as it is known to inhibit the enzyme cytochrome P450. It could also be used in the study of the biochemistry and physiology of various biological systems, as it has been shown to have a number of biochemical and physiological effects. In addition, it could be used in the study of the structure and function of receptors, as it has been shown to bind to the estrogen receptor and act as an antagonist of the receptor. Finally, it could be used in the development of new drugs, as it has been shown to have anti-inflammatory and anti-tumor effects.

Synthesis Methods

5-DFP is synthesized through a three-step process. The first step involves the reaction of 2,3-dichlorophenol and 3-fluorophenol in the presence of a base catalyst. This reaction produces a mixture of 5-DFP and its isomer 5-chloro-3-fluorophenol. The second step involves the purification of the mixture using column chromatography to obtain a 95% pure sample of 5-DFP. The third step involves recrystallization of the 5-DFP to obtain a pure sample.

Scientific Research Applications

5-DFP is widely used in scientific research due to its wide range of applications. It is used in a variety of laboratory experiments, such as in the study of enzyme inhibition, receptor binding, and protein-protein interactions. It is also used in the study of the biochemistry and physiology of various biological systems.